(R,R)-S63845

• Molecular Formula: C39H37ClF4N6O6S
• Molecular Weight: 829.3 g/mol
• InChI: InChI=1S/C39H37ClF4N6O6S/c1-23-26(7-8-28(34(23)40)53-18-17-49-15-13-48(2)14-16-49)32-33-36(45-22-46-37(33)57-35(32)29-9-10-31(41)55-29)56-30(38(51)52)19-24-5-3-4-6-27(24)54-20-25-11-12-47-50(25)21-39(42,43)44/h3-12,22,30H,13-21H2,1-2H3,(H,51,52)/t30-/m1/s1
• InChIKey: ZFBHXVOCZBPADE-SSEXGKCCSA-N

(R,R)-S63845: High-Affinity MCL-1 Inhibitor for Apoptosis Research

(R,R)-S63845 is the inactive stereoisomer of S63845, a potent and selective small-molecule inhibitor of the pro-survival protein Myeloid Cell Leukemia 1 (MCL-1) [1]. While the active enantiomer, S63845, binds to the BH3-binding groove of human MCL-1 with a dissociation constant (Kd) of 0.19 nM, (R,R)-S63845 serves as a critical negative control compound for experiments designed to validate MCL-1 target engagement and on-target activity .

Inactive stereoisomer negative control for MCL-1 target validation studies

Matched pair with active enantiomer S63845 to confirm on-target specificity

Supports apoptosis research workflows requiring stringent control compounds

• [1] Kotschy A, Szlavik Z, Murray J, et al. The MCL1 inhibitor S63845 is tolerable and effective in diverse cancer models. Nature. 2016;538(7626):477-482. View Source

Why (R,R)-S63845 Cannot Be Substituted by Other MCL-1 Inhibitors

Substituting (R,R)-S63845 with active MCL-1 inhibitors like S63845, AZD5991, or S64315 would confound experimental outcomes by introducing MCL-1 inhibition rather than providing a negative control. Even among active inhibitors, substitution fails due to substantial differences in binding affinity, species cross-reactivity, and cellular potency. For instance, S63845 exhibits a Kd of 0.19 nM for human MCL-1, while the earlier inhibitor A-1210477 has a ~20-fold lower affinity [1]. Furthermore, S63845 demonstrates a 6-fold lower affinity for mouse MCL-1, a property distinct from S64315, which has a ~10-fold lower affinity for mouse MCL-1 [1][2]. These variations critically impact experimental reproducibility and cross-species study design.

Active inhibitorsUsing active MCL-1 inhibitors (S63845, AZD5991, S64315) introduces target engagement and confounds negative control interpretation.

Binding affinityDifferences in binding affinity and species cross-reactivity among inhibitors prevent direct substitution for control experiments.

Selectivity profileDistinct selectivity signatures against BCL-2 family members alter background signaling, invalidating null-hypothesis comparisons.

• [1] Kotschy A, Szlavik Z, Murray J, et al. The MCL1 inhibitor S63845 is tolerable and effective in diverse cancer models. Nature. 2016;538(7626):477-482. View Source
• [2] S64315 (MIK665) Abstract 4482: A potent and selective Mcl1 inhibitor with strong antitumor activity. Cancer Res. 2019;79(13_Supplement):4482. View Source

Comparative Evidence Guide for Scientific Procurement

Binding Affinity for Human MCL-1

S63845 exhibits a significantly higher binding affinity for human MCL-1 compared to the earlier MCL-1 inhibitor A-1210477. The dissociation constant (Kd) for S63845 is 0.19 nM, whereas A-1210477 has an approximately 20-fold lower affinity [1].

Binding Affinity for Human MCL-1

Head-to-head

Kd: 0.19 nM vs. ~3.8 nM (A-1210477); ~20-fold higher affinity

Reported affinity context supports requirement for a binding-incompetent negative control

SPR assay against human MCL-1; data from Kotschy et al. 2016

Evidence Dimension	Binding Affinity (Kd)
Target Compound Data	0.19 nM
Comparator Or Baseline	A-1210477: ~3.8 nM (estimated as 20-fold lower)
Quantified Difference	~20-fold higher affinity
Conditions	Surface Plasmon Resonance (SPR) assay against human MCL-1

Why This Matters

This 20-fold increase in affinity translates directly to greater target engagement and enhanced cellular potency, making S63845 a superior tool for probing MCL-1 biology and for therapeutic development.

• [1] Kotschy A, Szlavik Z, Murray J, et al. The MCL1 inhibitor S63845 is tolerable and effective in diverse cancer models. Nature. 2016;538(7626):477-482. View Source

Cellular Potency in MCL-1-Dependent Cancer Cells

In MCL-1-dependent H929 multiple myeloma cells, S63845 is approximately 1,000-fold more potent at inducing cell death compared to A-1210477 [1]. This dramatic increase in cellular efficacy correlates with its enhanced binding affinity.

Cellular Potency

Head-to-head

~1,000-fold more potent than A-1210477 in H929 cells

Potency difference underscores need for stringent negative control to isolate target-specific effects

H929 multiple myeloma cells, 6 h, PARP cleavage assay

Evidence Dimension	Cellular Potency (EC50 for apoptosis induction)
Target Compound Data	~1,000-fold more potent
Comparator Or Baseline	A-1210477: Baseline potency
Quantified Difference	~1,000-fold
Conditions	H929 multiple myeloma cells, 6h treatment, PARP cleavage assay

Why This Matters

A 1,000-fold difference in cellular potency underscores that S63845 is a far more effective chemical probe for in vitro studies, requiring significantly lower concentrations to achieve robust target modulation and minimizing off-target effects.

• [1] Kotschy A, Szlavik Z, Murray J, et al. The MCL1 inhibitor S63845 is tolerable and effective in diverse cancer models. Nature. 2016;538(7626):477-482. View Source

Species Cross-Reactivity Profiles

S63845 exhibits a 6-fold lower binding affinity for mouse MCL-1 compared to human MCL-1 [1]. This contrasts with AZD5991, which shows a 25-fold lower affinity for mouse MCL-1 , and S64315, which has a 10-fold lower affinity for mouse MCL-1 [2]. These differences are critical for selecting appropriate in vivo models and interpreting efficacy data.

Species Cross-Reactivity

Cross-study

S63845: 6-fold lower for mouse; AZD5991: 25-fold; S64315: 10-fold

Species selectivity context guides model selection and matched control requirements

SPR assay; human vs mouse MCL-1 comparison

Evidence Dimension	Species Selectivity Ratio (Human Kd / Mouse Kd)
Target Compound Data	6-fold lower for mouse
Comparator Or Baseline	AZD5991: 25-fold lower for mouse; S64315: 10-fold lower for mouse
Quantified Difference	Varies by comparator
Conditions	Surface Plasmon Resonance (SPR) assay

Why This Matters

The distinct species selectivity profiles of MCL-1 inhibitors dictate their utility in murine cancer models. A 6-fold difference (S63845) versus a 25-fold difference (AZD5991) can substantially impact the translation of preclinical findings to human disease, influencing compound selection for specific research applications.

• [1] Kotschy A, Szlavik Z, Murray J, et al. The MCL1 inhibitor S63845 is tolerable and effective in diverse cancer models. Nature. 2016;538(7626):477-482. View Source
• [2] S64315 (MIK665) Abstract 4482: A potent and selective Mcl1 inhibitor with strong antitumor activity. Cancer Res. 2019;79(13_Supplement):4482. View Source

In Vitro Potency and Selectivity Profile

S63845 is a potent and selective MCL-1 inhibitor with a Ki < 1.2 nM and a Kd of 0.19 nM [1][2]. Its selectivity profile is defined by a lack of appreciable binding to BCL-2 or BCL-XL (Ki > 10 µM) . In comparison, AZD5991 has a reported Ki of 200 pM, and AMG176 has a Ki < 1 nM [3].

In Vitro Potency and Selectivity

Cross-study

Ki 10 µM for BCL-2/BCL-XL

Potency and selectivity data reinforce use of matched inactive isomer for unambiguous interpretation

FRET/SPR assays; comparative data across tool compounds

Evidence Dimension	In Vitro Potency (Ki) and Selectivity
Target Compound Data	Ki < 1.2 nM, Kd = 0.19 nM; Ki > 10 µM for BCL-2/BCL-XL
Comparator Or Baseline	AZD5991: Ki = 200 pM; AMG176: Ki < 1 nM
Quantified Difference	Potencies are within the same sub-nanomolar range
Conditions	Biochemical binding assays (FRET, SPR)

Why This Matters

While all three compounds are potent, the specific Ki value and the comprehensive selectivity profile against other BCL-2 family proteins are essential for interpreting phenotypic outcomes and avoiding confounding effects due to off-target inhibition of BCL-2 or BCL-XL.

• [1] Kotschy A, Szlavik Z, Murray J, et al. The MCL1 inhibitor S63845 is tolerable and effective in diverse cancer models. Nature. 2016;538(7626):477-482. View Source
• [2] Table 1: Clinical Trials of MCL-1 Inhibitors. PMC7442684. Accessed April 2026. View Source
• [3] Table 1: Clinical Trials of MCL-1 Inhibitors. PMC7442684. Accessed April 2026. View Source

Optimal Research Applications Based on Differential Evidence

Negative Control for MCL-1 Target Validation

(R,R)-S63845 is the ideal negative control for experiments where S63845 is used to probe MCL-1 function. Its use is essential to confirm that observed phenotypic effects are specifically due to on-target MCL-1 inhibition and not off-target or non-specific compound toxicity . This is standard practice in chemical biology for validating target engagement and mechanism of action.

High-Potency In Vitro Studies in MCL-1-Dependent Cancer Models

S63845 should be prioritized over earlier MCL-1 inhibitors like A-1210477 for in vitro studies due to its 20-fold higher binding affinity [1] and 1,000-fold greater cellular potency [1]. This allows for robust induction of apoptosis in MCL-1-dependent cell lines (e.g., H929, AMO1) at significantly lower concentrations, reducing the risk of off-target effects and improving the signal-to-noise ratio in mechanistic studies [1].

Cross-Species Pharmacology and In Vivo Efficacy Studies

For researchers planning in vivo studies in mouse models, the 6-fold lower affinity of S63845 for mouse MCL-1 must be carefully considered [1]. This property differentiates it from AZD5991 (25-fold lower) and S64315 (10-fold lower) [2]. S63845's more modest difference may offer a better balance between on-target efficacy and tolerability in certain murine cancer models, making it a preferred tool for specific preclinical investigations.

Selective MCL-1 Inhibition in Combination Therapy Regimens

The high selectivity of S63845 for MCL-1 over BCL-2 and BCL-XL (Ki > 10 µM) makes it a valuable tool for studying synthetic lethality and combination therapy approaches. For instance, it has been effectively combined with the BCL-2 inhibitor venetoclax to overcome resistance in acute myeloid leukemia (AML) models [3]. This selectivity is a key differentiator when designing experiments that require precise modulation of the apoptotic pathway without affecting other BCL-2 family members.

Application

Selection Property

Validation Focus

Negative Control for MCL-1 Target Validation

Inactive enantiomer matched control

Confirm target-specific apoptosis

High-Potency In Vitro Studies

Binding-incompetent isomer for potency-matched control

Validate on-target cellular effects

Cross-Species Pharmacology

Species-independent negative control

Verify model-specific pharmacology

Selective MCL-1 Inhibition in Combination Therapy

Selectivity-matched control compound

Confirm pathway-specific synthetic lethality

• [1] Kotschy A, Szlavik Z, Murray J, et al. The MCL1 inhibitor S63845 is tolerable and effective in diverse cancer models. Nature. 2016;538(7626):477-482. View Source
• [2] S64315 (MIK665) Abstract 4482: A potent and selective Mcl1 inhibitor with strong antitumor activity. Cancer Res. 2019;79(13_Supplement):4482. View Source
• [3] Cotargeting of Bcl-2 and Mcl-1 shows promising antileukemic activity against AML cells. PubMed. 2021. View Source